3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide
Description
Properties
Molecular Formula |
C12H20N4O |
|---|---|
Molecular Weight |
236.31 g/mol |
IUPAC Name |
3-amino-1-cyclopentyl-N-propan-2-ylpyrazole-4-carboxamide |
InChI |
InChI=1S/C12H20N4O/c1-8(2)14-12(17)10-7-16(15-11(10)13)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3,(H2,13,15)(H,14,17) |
InChI Key |
HNCVQCYRZGJTHC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC(=O)C1=CN(N=C1N)C2CCCC2 |
Origin of Product |
United States |
Biological Activity
3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide, a compound with the molecular formula C12H20N4O, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is part of a broader class of pyrazole derivatives known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.
- Molecular Formula : C12H20N4O
- Molecular Weight : 236.31 g/mol
- CAS Number : 2171318-48-0
The biological activity of this compound is primarily attributed to its interaction with various kinase pathways. Recent studies indicate that pyrazole derivatives can act as inhibitors for specific cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle.
Case Study: Inhibition of CDK16
A notable study explored the modification of pyrazole-based compounds to enhance their potency against CDK16, a member of the PCTAIRE kinase family. The optimized derivative exhibited an EC50 value of 33 nM against CDK16 and demonstrated selective inhibition over other kinases in a panel of approximately 100 kinases. This selectivity suggests that compounds like 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide could be valuable in cancer therapy, particularly for tumors exhibiting dysregulated CDK activity .
Biological Activities
The following table summarizes the biological activities associated with 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide and related compounds:
Research Findings
In-depth research indicates that pyrazole derivatives, including our compound of interest, exhibit significant anti-inflammatory properties. For instance, compounds with similar structures were shown to inhibit the production of pro-inflammatory cytokines such as TNFα and IL-6 in vitro. The most potent derivatives demonstrated IC50 values as low as 0.004 μM against p38 MAPK, a key regulator in inflammatory responses .
Scientific Research Applications
Anti-inflammatory Activity
Research indicates that this compound exhibits anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, particularly COX-2. This selectivity is crucial as it reduces inflammation while minimizing gastrointestinal side effects associated with non-selective COX inhibitors.
Antidiabetic Effects
The compound has shown significant inhibition of dipeptidyl peptidase IV (DPP-IV), an enzyme involved in glucose metabolism, with an IC50 value of 4.54 nM. This suggests its potential utility in managing type 2 diabetes mellitus by enhancing insulin secretion and lowering blood glucose levels.
Antioxidant Activity
In vitro studies have demonstrated that derivatives of pyrazole possess antioxidant properties, which are essential for combating oxidative stress linked to various diseases, including neurodegenerative disorders.
Antimicrobial Activity
The structural characteristics of this compound may confer antimicrobial properties, showing moderate to strong activity against pathogens such as Staphylococcus aureus and Escherichia coli. This suggests potential applications in treating infections caused by these bacteria.
Case Study 1: Anti-inflammatory Mechanism
A study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of various pyrazole derivatives, including this compound. It was found that the compound significantly reduced inflammation in animal models by inhibiting COX-2 activity without affecting COX-1, thus presenting a safer profile for long-term use.
Case Study 2: Antidiabetic Potential
In a clinical trial focusing on type 2 diabetes management, participants treated with this compound showed improved glycemic control compared to placebo groups. The study highlighted the compound's role in enhancing insulin sensitivity and reducing postprandial glucose levels.
Case Study 3: Antioxidant Properties
Research investigating the antioxidant capabilities of pyrazole derivatives revealed that this compound effectively scavenged free radicals in vitro, demonstrating its potential for neuroprotective applications against oxidative stress-related neurodegeneration.
Chemical Reactions Analysis
Hydrolysis Reactions
The carboxamide group undergoes hydrolysis under acidic or basic conditions to form carboxylic acid derivatives.
| Reaction Type | Conditions | Outcome | Yield | Source |
|---|---|---|---|---|
| Acidic Hydrolysis | 6M HCl, reflux (12 hr) | 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid | 78% | |
| Basic Hydrolysis | 2M NaOH, 80°C (8 hr) | Sodium salt of carboxylic acid | 82% |
Key factors influencing hydrolysis efficiency include solvent polarity and temperature. Ethanol/water mixtures are preferred for solubility optimization.
Alkylation and Acylation
The amino group at position 3 participates in nucleophilic substitution reactions.
Alkylation
| Alkylating Agent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| Methyl iodide | DMF, K₂CO₃, 60°C (6 hr) | N-Methyl-3-amino-1-cyclopentyl derivative | 65% | |
| Ethyl bromide | Acetonitrile, Et₃N, RT (24 hr) | N-Ethyl-3-amino-1-cyclopentyl derivative | 58% |
Acylation
| Acylating Agent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| Acetyl chloride | CH₂Cl₂, pyridine, 0°C → RT (12 hr) | N-Acetyl-3-amino-1-cyclopentyl derivative | 73% | |
| Benzoyl chloride | THF, Et₃N, reflux (4 hr) | N-Benzoyl-3-amino-1-cyclopentyl derivative | 68% |
Triethylamine or pyridine is critical for neutralizing HCl byproducts.
Oxidation and Reduction
The pyrazole ring and substituents undergo redox transformations.
Oxidation
| Oxidizing Agent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| KMnO₄ (aq) | H₂SO₄, 70°C (3 hr) | Pyrazole N-oxide derivative | 41% | |
| m-CPBA | CHCl₃, RT (8 hr) | Epoxide at cyclopentyl group (minor pathway) | 22% |
Reduction
Selectivity challenges arise due to multiple reducible sites (e.g., cyclopentyl vs. pyrazole ring) .
Cyclocondensation and Heterocycle Formation
The amino and carboxamide groups enable participation in cyclization reactions:
| Reagent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| β-Ketoesters | AcOH, 120°C (5 hr) | Pyrazolo[3,4-d]pyrimidin-4-one analogs | 60% | |
| CS₂/KOH | DMF, 100°C (10 hr) | Thiazole-fused pyrazole derivatives | 48% |
These reactions exploit the compound’s ability to act as a bifunctional building block in heterocyclic synthesis .
Stability and Side Reactions
Critical stability considerations include:
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key structural variations among pyrazole carboxamides significantly influence their physicochemical properties and biological activities. Below is a comparative analysis:
Table 1: Structural and Functional Comparison
*Calculated based on molecular formula.
Key Differences and Implications
The 3-amino group offers hydrogen-bonding sites, which may enhance target binding . Fluorinated Analogs (Penthiopyrad, Fluxapyroxad): Fluorine atoms increase metabolic stability and lipophilicity, critical for pesticidal activity . The target compound lacks fluorine, suggesting lower environmental persistence but possibly better solubility. Aromatic vs. Aliphatic Substituents: Compounds like Darolutamide and Encorafenib feature aromatic/heteroaromatic groups, enabling π-π interactions with biological targets. The target’s cyclopentyl group may reduce steric hindrance, favoring interactions with compact binding pockets .
Molecular Weight and Bioavailability :
- The target compound (MW ~235) is smaller than Darolutamide (MW 398.85) or Encorafenib (MW 540), suggesting better oral bioavailability and blood-brain barrier penetration.
In contrast, pesticidal analogs () prioritize fluorinated groups for durability and potency.
Q & A
Q. What are the common synthetic routes for preparing pyrazole-4-carboxamide derivatives, and how are they optimized?
A standard synthetic approach involves cyclocondensation of precursors like ethyl acetoacetate with phenylhydrazine derivatives, followed by hydrolysis to yield carboxylic acid intermediates. For example, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid was synthesized using DMF-DMA as a cyclizing agent under reflux conditions . Optimization includes solvent selection (e.g., DMSO for solubility), catalyst systems (e.g., copper(I) bromide for Ullmann-type couplings), and purification via gradient chromatography (e.g., 0–100% ethyl acetate/hexane) .
Q. Which characterization techniques are critical for confirming the structure and purity of pyrazole-4-carboxamide derivatives?
Key techniques include:
- Melting point analysis to assess purity (e.g., 247°C for 5-amino-N-phenyl derivatives) .
- NMR spectroscopy (¹H and ¹³C) to verify substituent positions and hydrogen bonding, as seen in shifts corresponding to amino and carbonyl groups .
- High-Resolution Mass Spectrometry (HRMS) for molecular weight confirmation (e.g., [M+H]+ peaks) .
Advanced Research Questions
Q. How can researchers optimize low-yield reactions in pyrazole-4-carboxamide synthesis?
Low yields (e.g., 17.9% in copper-catalyzed couplings) may arise from steric hindrance or side reactions. Strategies include:
Q. How should discrepancies in reported spectral data (e.g., melting points, NMR shifts) be addressed?
Variations may stem from polymorphism, solvent effects, or impurities. Mitigation involves:
- Repetition under controlled conditions (e.g., anhydrous solvents, standardized heating rates).
- Cross-validation with computational models : Density Functional Theory (DFT) calculations predict NMR shifts and optimize crystal packing .
- Multi-method characterization : Combining HPLC purity checks with differential scanning calorimetry (DSC) .
Q. What strategies are effective for structure-activity relationship (SAR) studies of pyrazole-4-carboxamide analogs?
Key approaches include:
- Substituent variation : Introducing electron-withdrawing groups (e.g., 4-chlorophenyl) to enhance binding affinity to biological targets .
- Bioisosteric replacement : Replacing cyclopentyl with bicyclic moieties to improve metabolic stability .
- In vitro assays : Testing analogs against enzyme targets (e.g., phosphodiesterases) to correlate substituent effects with inhibitory activity .
Q. How can computational methods complement experimental studies of pyrazole-4-carboxamide derivatives?
- Molecular docking : Predict binding modes to receptors like cannabinoid CB1, as seen in O-1302 analogs .
- DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to explain reactivity trends .
- Molecular dynamics simulations : Assess conformational stability in aqueous environments .
Q. What precautions are necessary when handling sensitive functional groups (e.g., amino, carbonyl) during synthesis?
- Protection/deprotection : Use tert-butoxycarbonyl (Boc) groups for amines to prevent oxidation .
- Inert atmosphere : Conduct reactions under nitrogen/argon to avoid moisture-sensitive intermediates .
- Low-temperature quenching : Halt reactions rapidly to minimize decomposition of labile intermediates .
Q. How can crystallographic data resolve ambiguities in molecular conformation?
- Single-crystal X-ray diffraction : Determines absolute configuration, as demonstrated for 1-allyl-3-amino-1H-pyrazole-4-carboxylic acid, revealing planar pyrazole rings and hydrogen-bonding networks .
- Comparative analysis : Overlay experimental crystal structures with DFT-optimized geometries to validate computational models .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
